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Compound of Interest

Compound Name: STF-118804

Cat. No.: B1684562 Get Quote

STF-118804 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, handling, and use of STF-
118804 in solution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving STF-118804?

A1: STF-118804 is readily soluble in DMSO.[1][2][3][4][5] For experimental use, it is common to

first dissolve the compound in DMSO to create a stock solution, which can then be further

diluted in an aqueous buffer or cell culture medium.[4] It is important to use fresh, high-quality

DMSO, as moisture can reduce the solubility of STF-118804.[1][5]

Q2: What are the recommended storage conditions for STF-118804?

A2: As a solid, STF-118804 is stable for at least two to four years when stored at -20°C.[2][4][5]

Stock solutions in DMSO can be stored at -20°C for up to three months or at -80°C for up to

one year.[1][4] To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions into smaller volumes.[1][5]

Q3: How stable is STF-118804 in aqueous solutions or cell culture media?

A3: While specific quantitative data on the long-term stability of STF-118804 in aqueous

solutions is not readily available in the provided search results, it is generally recommended to
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prepare fresh dilutions in aqueous buffers or media from a DMSO stock solution immediately

before use. This minimizes the potential for degradation or precipitation.

Data Summary
STF-118804 Solubility

Solvent Solubility Reference

DMSO 47 mg/mL [4]

DMSO 61 mg/mL [1]

DMSO 20 mg/mL [2]

DMSO ≥19.1 mg/mL [3][6]

DMSO 25 mg/mL [5]

DMF 25 mg/mL [2]

DMF:PBS (pH 7.2) (1:5) 0.2 mg/mL [2]

Ethanol 1 mg/mL [2]

Water Insoluble [1]

Ethanol Insoluble [3]
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Form
Storage
Temperature

Stability Reference

Solid -20°C ≥ 2 years [4]

Solid -20°C ≥ 4 years [2]

Solid -20°C 3 years [5]

Solid 4°C 2 years [5]

In DMSO -20°C Up to 3 months [4]

In Solvent -20°C 1 month [1]

In Solvent -20°C 1 year [5]

In Solvent -80°C 1 year [1]

In Solvent -80°C 2 years [5]
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Problem Possible Cause Recommended Solution

Precipitation of STF-118804 in

cell culture medium.

The final concentration of

DMSO is too low to maintain

solubility, or the aqueous

solubility limit has been

exceeded.

Ensure the final DMSO

concentration in your culture

medium is sufficient to keep

STF-118804 dissolved

(typically ≤0.5%). Prepare

fresh dilutions from a

concentrated DMSO stock

solution for each experiment.

Inconsistent or lower-than-

expected compound activity.

Degradation of STF-118804 in

solution due to improper

storage or prolonged

incubation in aqueous media.

Aliquot DMSO stock solutions

and store them at -80°C to

minimize freeze-thaw cycles.

Prepare working dilutions in

aqueous media immediately

before use.

Cell line is resistant to NAMPT

inhibition.

Confirm that your cell line is

sensitive to NAMPT inhibitors.

Some cell lines may have

alternative NAD+ biosynthesis

pathways.

High background signal or off-

target effects in assays.

The concentration of STF-

118804 is too high.

Perform a dose-response

experiment to determine the

optimal concentration range for

your specific cell line and

assay.

The purity of the STF-118804

may be compromised.

Ensure you are using a high-

purity compound. Purity can be

checked by HPLC.

Unexpected cell death or

cytotoxicity.

The final DMSO concentration

is too high.

Use a final DMSO

concentration that is non-toxic

to your cells (typically ≤0.5%).

Include a vehicle control

(DMSO alone) in your

experiments.
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STF-118804 is a potent

inhibitor of NAMPT, leading to

NAD+ depletion and cell death,

which may be the intended

effect.[2][7][8]

Titrate the concentration of

STF-118804 to achieve the

desired level of inhibition

without excessive, acute

cytotoxicity if that is not the

endpoint of interest.

Experimental Protocols
Protocol: Assessing Cell Viability with STF-118804
This protocol provides a general guideline for determining the effect of STF-118804 on the

viability of a cancer cell line.

1. Preparation of STF-118804 Stock Solution:

Dissolve STF-118804 powder in fresh, anhydrous DMSO to a stock concentration of 10 mM.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into single-use volumes and store at -80°C.

2. Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at a predetermined optimal density.

Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell

attachment.

3. Compound Treatment:

Prepare serial dilutions of the STF-118804 stock solution in the appropriate cell culture

medium.

Remove the old medium from the 96-well plate and replace it with the medium containing the

various concentrations of STF-118804.
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Include a vehicle control (medium with the same final concentration of DMSO as the highest

STF-118804 concentration) and a no-treatment control.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

4. Cell Viability Assay:

After the incubation period, assess cell viability using a suitable method, such as an MTT,

MTS, or a luminescent ATP-based assay, following the manufacturer's instructions.

Read the plate using a microplate reader at the appropriate wavelength.

5. Data Analysis:

Subtract the background reading from all wells.

Normalize the data to the vehicle control to determine the percentage of cell viability.

Plot the percentage of cell viability against the log of the STF-118804 concentration.

Calculate the IC₅₀ value using a non-linear regression analysis.

Visualizations
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Caption: STF-118804 inhibits NAMPT, blocking NAD+ synthesis and reducing cell viability.
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Caption: Workflow for assessing cell viability with STF-118804.
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Initial Checks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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